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Compound of Interest

1-(4-Chlorobenzyl)-1H-pyrazole-4-
Compound Name:
carbonitrile

Cat. No.: B8158803

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is my objective to provide comprehensive and actionable
technical information to the scientific community. The following guide was commissioned to
provide an in-depth overview of the chemical entity associated with CAS number 1242015-18-
4, covering its properties, applications, and procurement. However, a critical prerequisite for the
creation of such a guide is the unambiguous identification of the compound in question.

Executive Summary

A thorough and exhaustive search of publicly available chemical databases, supplier catalogs,
and scientific literature has been conducted for the compound designated by CAS number
1242015-18-4. These searches, performed across a wide array of authoritative resources, have
failed to yield any information pertaining to a chemical substance with this specific identifier.

This indicates one of the following possibilities:
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The CAS number may have been entered incorrectly.

The CAS number may be for a proprietary substance not listed in public databases.

The CAS number may be very new and has not yet been populated in chemical registries.

The CAS number may be invalid.

Due to the inability to identify the chemical compound associated with CAS number 1242015-
18-4, the subsequent sections of this guide, which would typically detail the compound's
properties, mechanism of action, experimental protocols, and supplier information, cannot be
completed.

Recommendations for Proceeding

To enable the creation of the requested in-depth technical guide, it is imperative to first
correctly identify the chemical compound of interest. We recommend the following actions:

 Verification of the CAS Number: Please double-check the CAS number for any potential
typographical errors. A single digit difference will lead to an entirely different (or non-existent)
entry.

o Alternative Identifiers: If available, please provide any alternative identifiers for the
compound, such as:

IUPAC Name

[¢]

Common or Trade Name

[¢]

o

Chemical Structure (e.g., in SMILES or InChl format)

o

A reference to a patent or scientific publication where the compound is described.

Upon receipt of a valid identifier that allows for the positive identification of the chemical
compound, this technical guide can be fully developed to meet the specified requirements for
an in-depth resource for researchers, scientists, and drug development professionals.

We look forward to assisting you further once the correct chemical information is available.
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o To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 1242015-
18-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8158803/docs#an-in-depth-technical-guide-to-cas-
number-1242015-18-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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